2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide

• Molecular Formula: C13H11F2NO3S
• Molecular Weight: 299.29 g/mol
• IUPAC Name: 2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11F2NO3S/c1-19-12-5-3-2-4-11(12)16-20(17,18)13-7-6-9(14)8-10(13)15/h2-8,16H,1H3
• InChI Key: RLQKSVXOKWCQQG-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide, also known as DFB, is a sulfonamide compound that is widely used in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in several types of cancer cells. DFB has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer.

Mechanism of Action

2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide exerts its anticancer effects by inhibiting the activity of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in several types of cancer cells. CA IX plays a crucial role in the regulation of pH in cancer cells, and its inhibition leads to a decrease in pH, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on CA IX, this compound has been shown to inhibit the activity of other carbonic anhydrase isoforms, which are involved in the regulation of pH in several tissues. This compound has also been shown to have anti-inflammatory effects and to inhibit the formation of new blood vessels, which is important for the growth and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide has several advantages as a research tool. It is a potent and selective inhibitor of CA IX, which makes it a valuable tool for studying the role of this enzyme in cancer progression. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experimental settings. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on 2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide. One area of interest is the development of this compound-based drugs for the treatment of cancer. Several preclinical studies have shown promising results, and further research is needed to determine the safety and efficacy of these drugs in humans. Another area of interest is the development of this compound-based imaging agents for the detection of CA IX in cancer cells. Such agents could be used for the early detection and diagnosis of cancer. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound, particularly its effects on other carbonic anhydrase isoforms and its potential use in the treatment of other diseases.

Synthesis Methods

2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 2,4-difluoroaniline with 2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

2,4-difluoro-N-(2-methoxyphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been tested in several preclinical studies as a potential anticancer agent. This compound has also been studied for its potential use in the treatment of other diseases such as glaucoma and epilepsy.